Cas no 466-06-8 (Proscillaridin A)

• Product Name: Proscillaridin A
• CAS No: 466-06-8
• Molecular Formula: C₃₀H₄₂O₈
• Molecular Weight: 530.6497
• MDL: MFCD00214065
• CID: 329133

Proscillaridin A Properties

Names and Identifiers

• Bufa-4,20,22-trienolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-14-hydroxy-,(3b)-
• Proscillaridin A
• PROSCILLARIDIN A(RG)
• Caratol
• cardion
• coratol
• herzo
• proscillaridin
• proscillaridin-A
• proszin
• psc-801
• simeon
• talusin
• urgilan
• Proslladin
• Prostosin
• Proszine
• Protasin
• Purosin-TC
• Sandoscill
• Scillacrist
• Scillarenin 3beta-rhamnoside
• Solestril
• Stellarid
• Talucard
• Tradenal
• Wirnesin
• Caradrin
• Proscillaridine
• Cardiovite
• Procardin
• KC6BL281EN
• Proscillan
• Proscilardyna
• Caradrine
• Procilan
• Carmazon
• Herzo proscillan
• Scillarenin-rhamnose
• Desgluco-transvaalin
• Transvaalin, degluco-
• Proscilardyna [Polish]
• Proscillaridina
• Proscillaridina [DCIT]
• DSSTox_CID_3532
• Scillareni

• MDL： MFCD00214065
• InChIKey： MYEJFUXQJGHEQK-ALRJYLEOSA-N
• Inchi： 1S/C30H42O8/c1-16-24(32)25(33)26(34)27(37-16)38-19-8-11-28(2)18(14-19)5-6-22-21(28)9-12-29(3)20(10-13-30(22,29)35)17-4-7-23(31)36-15-17/h4,7,14-16,19-22,24-27,32-35H,5-6,8-13H2,1-3H3/t16-,19-,20+,21-,22+,24-,25+,26+,27-,28-,29+,30-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])=C3C([H])([H])C([H])([H])[C@@]21[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 530.28800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Heavy Atom Count: 38
• Complexity: 1070
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: 3.01380
• PSA: 129.59000
• Refractive Index: 1.4900 (estimate)
• Boiling Point: 530.03°C (rough estimate)
• Melting Point: 227-230 ºC
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• Specific Rotation: D20 -91.5° (CH3OH)
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives